Cas no 2138020-53-6 (1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl-)

• Product Name: 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl-
• CAS No: 2138020-53-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5299487
• Update Time: 2025-10-31

1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl-

• Inchi： 1S/C13H24N2O/c16-10-9-14-5-7-15(8-6-14)13-4-2-11-1-3-12(11)13/h11-13,16H,1-10H2
• InChI Key： QKHBKUOWEQONDO-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2CCC3C2CC3)CC1

Additional information on 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl-

Chemical Profile of 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl- (CAS No. 2138020-53-6)

The compound 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl- (CAS No. 2138020-53-6) represents a fascinating intersection of structural complexity and potential biological activity. This molecule, featuring a piperazineethanol moiety linked to a bicyclo[3.2.0]heptane scaffold, has garnered attention in the pharmaceutical and chemical research communities due to its unique structural features and the implications these may have for drug design and development.

At the core of this compound's structure is the piperazineethanol moiety, a well-known pharmacophore that has been extensively explored in medicinal chemistry. Piperazine derivatives are frequently incorporated into therapeutic agents due to their ability to interact with biological targets such as enzymes and receptors. The presence of the ethanol group further enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in drug discovery.

The bicyclo[3.2.0]heptane ring system introduces additional complexity to the molecule, providing a rigid framework that may influence its interactions with biological targets. Bicyclic structures are common in natural products and pharmaceuticals, often contributing to enhanced binding affinity and selectivity. The specific arrangement of atoms in this bicyclic system may confer unique properties that could be exploited in the development of novel therapeutic agents.

Recent research has highlighted the importance of structural diversity in drug discovery, emphasizing the need for compounds with novel scaffolds to overcome challenges associated with drug resistance and side effects. The 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl- compound exemplifies this trend by combining two distinct pharmacophoric elements into a single molecular entity. This approach has the potential to yield compounds with multifunctional activity, targeting multiple pathways or receptors simultaneously.

In vitro studies have begun to explore the biological activity of this compound, revealing promising preliminary results. Initial assays have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various therapeutic areas, including central nervous system disorders and inflammatory conditions. These findings underscore the potential of this compound as a lead structure for further optimization and development.

The synthesis of 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl- presents unique challenges due to its complex cyclic structure and the need for precise functionalization at multiple positions. Advances in synthetic methodologies have enabled more efficient access to such intricate molecules, allowing researchers to explore their full potential more rapidly than ever before.

As interest in structure-based drug design continues to grow, compounds like 1-Piperazineethanol, 4-bicyclo[3.2.0]hept-2-yl- are expected to play a significant role in the discovery of new therapeutic agents. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them valuable assets in the pharmaceutical research pipeline.

The future of this compound lies in its ability to bridge the gap between chemical innovation and biological function. By leveraging cutting-edge synthetic techniques and exploring its potential biological activities, researchers can uncover new possibilities for treating a wide range of diseases and conditions.